4-Nitro-N,N-diphenylaniline
Overview
Description
4-Nitro-N,N-diphenylaniline, also known as 4-nitro-N,N-diphenylamine, is an aromatic amine compound belonging to the family of nitroaromatics. It is an important intermediate in the production of various dyes and other organic compounds, and is used in various scientific research applications. The compound has a molar mass of 198.2 g/mol and a melting point of 105-106 °C.
Scientific Research Applications
Histochemical Enzyme Visualization : The compound is used in histochemical applications, specifically for visualizing enzyme activity in tissue sections. A study demonstrated its effectiveness in this domain using a new p-nitrophenyl substituted ditetrazole (Nitro-BT) (Nachlas, Tsou, DE SOUZA, Cheng, & Seligman, 1957).
ESR Spectra in Chemical Radicals : Research involving N-(4-nitrophenylthio)-4-t-butyl-2,6-diphenylphenylaminyl radicals showed that these radicals exhibit persistent and oxygen-insensitive properties, with their ESR spectra displaying distinct interactions (Miura, Fuchikami, & Momoki, 1994).
Desulfurization Studies : In a chemical transformation study, 4-nitro-N,2-diphenyl-3-(phenylamino)isothiazol-5(2H)-imine was desulfurized to form an unstable 3-imino-2-nitroprop-2-enamidine. This compound could then be converted into amides and thioamide (Argilagos, Kunz, Linden, & Heimgartner, 1998).
Photochemical Research : Another study highlighted the reversible photochemistry of 4-nitro-substituted diphenylazomethines, providing insights into the photochemical properties of such compounds (Görner & Fischer, 1991).
Synthesis of Tetraarylazadipyrromethenes : The compound played a role in the synthesis process of tetraarylazadipyrromethenes, which involved concurrent pathways and reactions with diphenyl derivatives (Grossi et al., 2012).
Stabilization in Gun Propellants : It was found that gun propellants contain varying proportions of 2-nitro and 4-nitro diphenylamine, with the 4-nitro derivative being a more effective stabilizer (Curtis, 1990).
Safety and Hazards
4-Nitro-N,N-diphenylaniline is considered hazardous. It may cause damage to organs through prolonged or repeated exposure. It is toxic if swallowed, in contact with skin, or if inhaled . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding ingestion and inhalation .
Properties
IUPAC Name |
4-nitro-N,N-diphenylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N2O2/c21-20(22)18-13-11-17(12-14-18)19(15-7-3-1-4-8-15)16-9-5-2-6-10-16/h1-14H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UQOKZDUUBVGFAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60325443 |
Source
|
| Record name | 4-Nitro-N,N-diphenylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60325443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4316-57-8 |
Source
|
| Record name | 4316-57-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=507491 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-Nitro-N,N-diphenylaniline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60325443 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Nitrotriphenylamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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